N-(3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(2-hydroxyethyl)pyrazol-3-yl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C17H14N4O3S/c22-8-7-21-15(10-12(20-21)13-5-3-9-24-13)19-16(23)17-18-11-4-1-2-6-14(11)25-17/h1-6,9-10,22H,7-8H2,(H,19,23)
• InChI Key: PAJJFAQRVSNTMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=O)NC3=CC(=NN3CCO)C4=CC=CO4
• Molecular Formula: C17H14N4O3S
• Molecular Weight: 354.4 g/mol

Description

N-(3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C17H14N4O3S and its molecular weight is 354.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

This compound belongs to a broader class of chemicals characterized by complex synthesis processes involving furan-2-yl and benzo[d]thiazole moieties. A key aspect of its synthesis involves electrophilic substitution reactions, highlighting its versatile reactivity and potential for further chemical modifications. The synthesis pathways often involve coupling reactions, treatment with phosphorus pentasulfide (P2S5), and oxidation processes to obtain the desired thiazole derivatives. Such procedures underline the compound's importance in organic chemistry for generating structurally diverse molecules with potential bioactivity (Aleksandrov et al., 2017; El’chaninov et al., 2018).

Potential Antimicrobial and Anticancer Activities

Research into derivatives of this chemical structure has shown promising antimicrobial and anticancer activities. These activities are attributed to the furan and thiazole components, which are known for their biological efficacy. The synthesis of specific derivatives demonstrates potential for the development of new antimicrobial and anticancer agents, indicating the importance of this compound in medicinal chemistry (Zaki et al., 2018; Palkar et al., 2017).

Antioxidant and Prooxidant Processes

The influence of thiazole derivatives on pro- and antioxidant processes has been studied, with findings suggesting minimal toxicity to liver tissues in both healthy and tumor-bearing mice. This research provides insight into the compound's safety profile and its potential therapeutic applications, emphasizing the need for further studies to fully understand its biological impacts (Shalai et al., 2021).